N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[[3-(4-fluoro-2-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H30FN3O5S/c1-16-14-18(23)8-9-19(16)32(29,30)26-12-5-13-31-20(26)15-25-22(28)21(27)24-11-10-17-6-3-2-4-7-17/h6,8-9,14,20H,2-5,7,10-13,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: AJMVHFILDQTARQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CCCCC3
• Molecular Formula: C22H30FN3O5S
• Molecular Weight: 467.6 g/mol
• CAS No.: 872987-23-0

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H30FN3O5S and its molecular weight is 467.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

One key area of application is in the development of selective cyclooxygenase-2 (COX-2) inhibitors. The incorporation of fluorine atoms and sulfonamide groups into the molecular structure can enhance COX-2 inhibitory activity, leading to potential therapeutic agents for conditions like rheumatoid arthritis, osteoarthritis, and acute pain. For instance, the synthesis and evaluation of sulfonamide derivatives have shown that specific structural modifications can result in potent and selective COX-2 inhibitors, which are currently under clinical trials (Hiromasa Hashimoto et al., 2002).

Organic Synthesis and Chemical Reactivity

The compound under discussion is also relevant in the context of organic synthesis, especially in the development of novel reactions and methodologies. For example, the study of oxidative enantioselective α-fluorination of aliphatic aldehydes, facilitated by N-heterocyclic carbene catalysis, demonstrates the utility of fluorine-containing molecules in achieving high enantioselectivity in synthetic transformations (Fangyi Li et al., 2014). Additionally, the design and synthesis of new 1,3-benzthiazinan-4-one derivatives as COX-2 inhibitors highlight the ongoing efforts to discover novel bioactive molecules with improved selectivity and potency (A. Zarghi et al., 2009).